Bis(p-methoxyphenyl)iodonium trifluoroacetate

• Molecular Formula: C16H14F3IO4
• Molecular Weight: 454.18 g/mol
• IUPAC Name: bis(4-methoxyphenyl)iodanium;2,2,2-trifluoroacetate
• InChI: InChI=1S/C14H14IO2.C2HF3O2/c1-16-13-7-3-11(4-8-13)15-12-5-9-14(17-2)10-6-12;3-2(4,5)1(6)7/h3-10H,1-2H3;(H,6,7)/q+1;/p-1
• InChI Key: STWXDDJLAMTLIB-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)OC.C(=O)(C(F)(F)F)[O-]

Description

Bis(p-methoxyphenyl)iodonium trifluoroacetate is a useful research compound. Its molecular formula is C16H14F3IO4 and its molecular weight is 454.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under N2 protection, 1.41 g (4 mmol) p-methoxyphenyliodonium diacetate was dissolved in 30 mL of dry dichloromethane and the solution was cooled to −30° C. 0.61 mL (8 mmol) of trifluoroacetic acid was added and the solution was slowly brought back to room temperature and stirred at room temperature for 30 minutes. The solution was, again, cooled to −30° C. and 0.44 mL (4 mmol) anisole was added slowly and the mixture was warmed back up to room temperature and stirred for 1 hour. The solvent was evaporated and the residual solid was recrystallized from diethylether/dichloromethane to give 1.53 g bis(p-methoxyphenyl)iodonium trifluoroacetate (71%).